3-[(2-fluorophenyl)methyl]-1-methyl-9-(3-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-[(2-fluorophenyl)methyl]-1-methyl-9-(3-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H22FN5O2/c1-15-7-5-9-17(13-15)27-11-6-12-28-19-20(25-22(27)28)26(2)23(31)29(21(19)30)14-16-8-3-4-10-18(16)24/h3-5,7-10,13H,6,11-12,14H2,1-2H3
• InChI Key: MSOMOTMFFKQXIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5F
• Molecular Formula: C23H22FN5O2
• Molecular Weight: 419.5 g/mol

Description

The compound is a complex organic molecule with the molecular formula C21H22FN3. It is a derivative of pyrazolo, a five-membered heterocycle that is particularly useful in organic synthesis.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrazole derivatives, which this compound is a part of, have been synthesized using a variety of methods.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo nucleus, which is a five-membered heterocycle. The compound also contains a fluorophenyl group and a methylphenyl group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 335.4 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound also has a rotatable bond count of 3.

Scientific Research Applications

Epigenetic Modulation

Epigenetic modifications play a critical role in gene expression regulation. STL003072 has been investigated as an epigenetic modulator, affecting DNA methylation and histone modifications. Researchers are intrigued by its potential in epigenetic therapies for various conditions.

These applications highlight the versatility of STL003072 and underscore the need for further research to unlock its full potential. Keep in mind that scientific investigations are ongoing, and new discoveries may emerge as our understanding deepens.

Future Directions

Given the pharmacological potential of pyrazole derivatives, future research could focus on exploring the therapeutic applications of this compound. Additionally, further studies could investigate its synthesis methods, chemical reactions, and physical and chemical properties.